Cas no 72458-46-9 ((2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol)

(2R,3R,4R,5S)-1-Benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol is a chiral piperidine derivative characterized by a benzyl group at the nitrogen position and three hydroxyl groups at the 3, 4, and 5 positions, along with a hydroxymethyl substituent at the 2-position. Its stereochemically defined structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive compounds. The compound’s polyhydroxylated framework enhances its utility in glycosidase inhibition studies and carbohydrate mimicry. Its high purity and well-defined configuration ensure reproducibility in research applications. The benzyl group offers potential for further functionalization, broadening its applicability in medicinal chemistry and asymmetric synthesis.

(2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol structure

72458-46-9 structure

Product Name:(2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol

CAS No:72458-46-9

MF:C₁₃H₁₉NO₄

MW:253.29426407814

MDL:MFCD30185871

CID:2700724

PubChem ID:10131235

Update Time:2025-10-20

(2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

- (2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol
- N-Benzyldeoxynojirimycin
- W12615
- CHEMBL22502
- 72458-46-9
- MFCD30185871
- AS-71436
- SCHEMBL2435939
- AKOS027430219
- MDL： MFCD30185871
- Inchi： 1S/C13H19NO4/c15-8-10-12(17)13(18)11(16)7-14(10)6-9-4-2-1-3-5-9/h1-5,10-13,15-18H,6-8H2/t10-,11+,12-,13-/m1/s1
- InChI Key： BTIIGIMBIARTEA-YVECIDJPSA-N
- SMILES： O[C@H]1[C@@H]([C@H](CN(CC2C=CC=CC=2)[C@@H]1CO)O)O

Computed Properties

Exact Mass: 253.13140809g/mol
Monoisotopic Mass: 253.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 84.2

(2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM328898-1g	(2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol	72458-46-9	95%+	1g	$644	2021-08-18
Chemenu	CM328898-1g	(2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol	72458-46-9	95%+	1g	$663	2022-08-31
eNovation Chemicals LLC	D766835-100mg	(2R,3R,4R,5S)-1-Benzyl-2-(Hydroxymethyl)Piperidine-3,4,5-Triol	72458-46-9	95%	100mg	$235	2024-06-06
eNovation Chemicals LLC	D766835-250mg	(2R,3R,4R,5S)-1-Benzyl-2-(Hydroxymethyl)Piperidine-3,4,5-Triol	72458-46-9	95%	250mg	$390	2024-06-06
eNovation Chemicals LLC	D766835-1g	(2R,3R,4R,5S)-1-Benzyl-2-(Hydroxymethyl)Piperidine-3,4,5-Triol	72458-46-9	95%	1g	$760	2024-06-06
Key Organics Ltd	AS-71436-100MG	(2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol	72458-46-9	>95%	100mg	£251.69	2025-02-08
Key Organics Ltd	AS-71436-250MG	(2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol	72458-46-9	>95%	0.25g	£495.00	2023-06-14
Key Organics Ltd	AS-71436-1G	(2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol	72458-46-9	>95%	1g	£750.00	2025-02-08
Key Organics Ltd	AS-71436-0.25g	(2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol	72458-46-9	>95%	0.25g	£401.00	2025-02-08
1PlusChem	1P01DI80-100mg	(2R,3R,4R,5S)-1-Benzyl-2-(Hydroxymethyl)Piperidine-3,4,5-Triol	72458-46-9	95%	100mg	$176.00	2024-04-21

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Additional information on (2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol

Recent Advances in the Study of (2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol (CAS: 72458-46-9)

The compound (2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol (CAS: 72458-46-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This polyhydroxylated piperidine derivative is structurally related to iminosugars, a class of compounds known for their ability to modulate glycosidase enzymes. Recent studies have explored its synthesis, biological activity, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route for (2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol, which improved yield and scalability compared to previous methods. The researchers utilized an asymmetric catalytic hydrogenation approach, achieving high enantiomeric purity (>99% ee). This advancement is critical for future large-scale production and pharmacological evaluation of the compound.

In terms of biological activity, recent in vitro studies have demonstrated that (2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol exhibits potent inhibitory effects against α-glucosidases, with IC50 values in the low micromolar range. This suggests potential applications in the treatment of diabetes and lysosomal storage disorders. Molecular docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) have provided insights into the compound's binding mode with various glycosidase enzymes.

Pharmacokinetic studies conducted in animal models have shown that the compound has favorable absorption characteristics when administered orally, with a bioavailability of approximately 65%. However, researchers have noted that further optimization may be required to improve its metabolic stability, as significant first-pass metabolism was observed in liver microsome assays.

Current research directions include structural modifications to enhance selectivity for specific glycosidase isoforms and improve pharmacokinetic properties. Several analogs have been synthesized and are undergoing preclinical evaluation. The compound's potential as a scaffold for developing new antiviral agents is also being investigated, given the established role of glycosidase inhibitors in viral infection processes.

In conclusion, (2R,3R,4R,5S)-1-benzyl-2-(hydroxymethyl)piperidine-3,4,5-triol represents a promising lead compound with multiple therapeutic applications. Recent advances in its synthesis and biological characterization have laid the foundation for further development. Future research should focus on structure-activity relationship studies and in vivo efficacy evaluation in disease models.